2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide

• IUPAC Name: 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide
• InChI: InChI=1S/C18H16N2O3S/c21-16(19-14-9-5-2-6-10-14)11-15-17(22)20(18(23)24-15)12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,19,21)
• InChI Key: DDKHWCFDGQWLOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(SC2=O)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-phenylacetamide, also known as BZT-1, is a synthetic compound that has been extensively studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antioxidant and Anti-inflammatory Agents

Research on benzofused thiazole derivatives has identified potential antioxidant and anti-inflammatory activities. The study by (Raut et al., 2020) synthesized benzofused thiazole derivatives and evaluated their in vitro antioxidant and anti-inflammatory activities. Certain compounds exhibited significant anti-inflammatory activity, suggesting a promising template for evaluating new anti-inflammatory agents and antioxidants.

PTP 1B Inhibitors

The thiazolidinedione (TZD) scaffold is explored for its potential as a PTP 1B inhibitor, which plays a critical role in insulin signaling pathways. (Verma et al., 2019) reviewed the progress in TZDs as PTP 1B inhibitors, emphasizing the structural amendments to optimize TZD scaffolds for designing potent PTP 1B inhibitors. This indicates the therapeutic potential of such compounds in managing diabetes and related metabolic disorders.

Biological Applications of Saturated Five-Membered Thiazolidines

The review by (Sahiba et al., 2020) explores the synthesis, structural modification, and broad pharmacological activities of thiazolidine derivatives. It highlights their role in anticancer, antimicrobial, and neuroprotective therapies, showcasing the versatility of thiazolidine moieties as pharmacophores in drug development.